Cas no 2649078-09-9 (7-(2-isocyanatoethyl)quinoline)

• Product Name: 7-(2-isocyanatoethyl)quinoline
• CAS No: 2649078-09-9
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 5920242
• PubChem ID: 165968646
• Update Time: 2025-10-30

7-(2-isocyanatoethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(2-isocyanatoethyl)quinoline
• EN300-1759720
• 2649078-09-9

• Inchi： 1S/C12H10N2O/c15-9-13-7-5-10-3-4-11-2-1-6-14-12(11)8-10/h1-4,6,8H,5,7H2
• InChI Key： UZIZFPONOMVRQB-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.3Ų

Additional information on 7-(2-isocyanatoethyl)quinoline

Introduction to 7-(2-isocyanatoethyl)quinoline (CAS No. 2649078-09-9)

7-(2-isocyanatoethyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 2649078-09-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The presence of an isocyanatoethyl group in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 7-(2-isocyanatoethyl)quinoline consists of a quinoline core substituted with an isocyanatoethyl side chain. This configuration allows for versatile chemical transformations, including nucleophilic addition reactions and polymerization processes. The isocyanate functional group (–N=C=O) is particularly reactive and has been widely explored in the development of polyurethanes, adhesives, and specialty coatings. However, its application in medicinal chemistry has opened new avenues for drug discovery and development.

In recent years, quinoline derivatives have been extensively studied for their potential therapeutic applications. The quinoline scaffold is known to exhibit antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 7-(2-isocyanatoethyl)quinoline has emerged as a promising candidate due to its unique structural features. The isocyanatoethyl group not only enhances the compound's reactivity but also provides a platform for further functionalization, enabling the design of novel pharmacophores.

One of the most intriguing aspects of 7-(2-isocyanatoethyl)quinoline is its potential role in the development of targeted therapeutics. Researchers have been exploring its utility in creating conjugates with biomolecules such as peptides and proteins. By leveraging the reactivity of the isocyanate group, scientists can form stable linkages between 7-(2-isocyanatoethyl)quinoline and biologically active entities, leading to the development of prodrugs or targeted drug delivery systems. These approaches hold promise for improving drug efficacy and reducing side effects.

The synthesis of 7-(2-isocyanatoethyl)quinoline involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the isocyanate group necessitates careful handling to prevent unwanted side reactions such as polymerization or decomposition. Advanced synthetic methodologies, including catalytic processes and protective group strategies, have been employed to achieve high yields and purity levels. These advancements have made 7-(2-isocyanatoethyl)quinoline more accessible for research purposes.

Recent studies have highlighted the potential applications of 7-(2-isocyanatoethyl)quinoline in materials science. The compound's ability to undergo polymerization reactions has led to the development of novel polyurethane-based materials with enhanced mechanical properties and biodegradability. These materials are being explored for use in medical implants, tissue engineering scaffolds, and sustainable packaging solutions. The versatility of 7-(2-isocyanatoethyl)quinoline underscores its importance as a building block in both pharmaceuticals and advanced materials.

The pharmacological profile of 7-(2-isocyanatoethyl)quinoline has been a subject of intense investigation. Preclinical studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, researchers have observed promising results in using 7-(2-isocyanatoethyl)quinoline derivatives to modulate inflammatory responses and inhibit tumor growth. These findings suggest that further exploration could lead to the discovery of novel therapeutic agents.

The future prospects for 7-(2-isocyanatoethyl)quinoline are vast and multifaceted. As our understanding of its chemical properties advances, so does its potential applications across multiple disciplines. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its therapeutic potential. Additionally, innovations in synthetic chemistry will continue to improve access to this compound, facilitating more extensive research endeavors.

In conclusion,7-(2-isocyanatoethyl)quinoline (CAS No. 2649078-09-9) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research progresses, we can expect to see even more innovative uses emerge from this versatile molecule.